Cas no 2098132-39-7 (N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-3-carboxamide)

• Product Name: N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-3-carboxamide
• CAS No: 2098132-39-7
• MF: C₁₃H₂₂N₂OS
• MW: 254.391582012177
• CID: 5048588
• Update Time: 2025-06-09

N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-3-carboxamide
• N-cyclopropyl-N-(thiolan-3-yl)piperidine-3-carboxamide
• N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-3-carboxamide

• Inchi： 1S/C13H22N2OS/c16-13(10-2-1-6-14-8-10)15(11-3-4-11)12-5-7-17-9-12/h10-12,14H,1-9H2
• InChI Key： AEKXTPDMOFKZOP-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(C(C1CNCCC1)=O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6

Additional information on N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-3-carboxamide

Introduction to N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-3-carboxamide (CAS No. 2098132-39-7)

N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-3-carboxamide, chemically designated as CAS No. 2098132-39-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, characterized by its unique structural framework that combines a cyclopropyl group with a tetrahydrothiophene moiety. The presence of these distinct structural features imparts distinct chemical and pharmacological properties, making it a subject of intense study for potential therapeutic applications.

The N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-3-carboxamide structure is not merely a conglomeration of atoms but a meticulously designed molecular entity that leverages the synergistic effects of its constituent parts. The cyclopropyl group, known for its stability and rigidity, contributes to the overall metabolic stability of the molecule, while the tetrahydrothiophene ring introduces a level of electronic and steric diversity that can influence binding interactions with biological targets. This combination has led to its exploration as a key intermediate in the synthesis of novel pharmacophores targeting various diseases.

In recent years, there has been a surge in research focusing on the development of small molecule inhibitors that modulate biological pathways associated with neurological disorders, cancer, and inflammatory conditions. The CAS No. 2098132-39-7 compound has emerged as a promising candidate in this landscape due to its unique structural attributes. Studies have indicated that the piperidine core can serve as an effective scaffold for designing molecules with high affinity and selectivity for specific protein targets. Furthermore, the incorporation of the tetrahydrothiophene ring has been shown to enhance binding affinity and improve pharmacokinetic profiles, making it an attractive moiety for drug design.

One of the most compelling aspects of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-3-carboxamide is its potential application in the treatment of central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier (BBB) is a critical factor in its consideration for therapeutic use. Preliminary studies have suggested that the structural features of this molecule facilitate efficient BBB penetration, which is essential for treating neurological conditions that require direct access to brain tissues. This property positions it as a viable candidate for further development into drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The role of tetrahydrothiophene derivatives in medicinal chemistry cannot be overstated. These heterocyclic compounds have shown remarkable versatility in modulating various biological pathways due to their ability to engage with multiple target proteins. The CAS No. 2098132-39-7 compound exemplifies this versatility by demonstrating potential interactions with enzymes and receptors involved in neurotransmitter signaling, inflammation, and cell proliferation. Such interactions are pivotal in developing treatments for conditions where dysregulation of these pathways plays a significant role.

Advances in computational chemistry and molecular modeling have further accelerated the exploration of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-3-carboxamide. These tools allow researchers to predict binding affinities, metabolic stability, and other critical pharmacokinetic parameters with unprecedented accuracy. By leveraging these technologies, scientists can optimize the compound's structure to enhance its therapeutic potential while minimizing side effects. This computational approach has been instrumental in guiding synthetic strategies and identifying lead compounds for further experimental validation.

The synthesis of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-3-carboxamide presents unique challenges due to its complex structural framework. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the construction of intricate molecular architectures with high precision. These innovations have not only facilitated the production of CAS No. 2098132-39-7 but also paved the way for synthesizing related analogs with tailored properties.

One area where N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-3-carboxamide shows particular promise is in oncology research. Cancer cells often exhibit aberrant signaling pathways that contribute to their uncontrolled growth and resistance to therapy. By targeting these pathways with small molecule inhibitors like CAS No. 2098132-39-7, researchers aim to develop more effective treatments for various types of cancer. Preliminary studies have indicated that this compound can modulate key enzymes involved in cell cycle regulation and apoptosis, offering a potential therapeutic strategy against cancer.

The pharmacological profile of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-3-carboxamide is further enhanced by its ability to exhibit multiple modes of action simultaneously. This polypharmacicity can be particularly advantageous in treating complex diseases where multiple targets need to be addressed concurrently. By interacting with several key proteins or enzymes involved in disease pathogenesis, this compound can provide a more comprehensive therapeutic effect compared to single-target drugs.

In conclusion, N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-3-carboxamide (CAS No. 2098132-39-7) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications span across various therapeutic areas, including CNS disorders, oncology, and inflammatory conditions. With ongoing research efforts focused on optimizing its structure and exploring new synthetic routes, this compound holds great promise for future medical applications.